1-[2-(2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol

• IUPAC Name: 1-(2,3-dihydro-1,4-benzoxazin-4-yl)-2-[4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H25N3O3/c1-16-6-7-19(22-14-16)21(26)8-10-23(11-9-21)15-20(25)24-12-13-27-18-5-3-2-4-17(18)24/h2-7,14,26H,8-13,15H2,1H3
• InChI Key: DVUSFUPRTYOVJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2(CCN(CC2)CC(=O)N3CCOC4=CC=CC=C43)O
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

The compound “2,3-dihydro-1,4-benzoxazin-3(4H)-one” is a type of benzoxazinone, which is a class of compounds that contain a benzene ring fused to an oxazine ring. Benzoxazinones and their derivatives have been found to exhibit a wide range of biological activities, including cardiotonic, antihypertensive, antidiabetic, anticancer, laxative, aldose reductase inhibitory, antianxiety, antiemetic, and antiparasitic effects.

Synthesis Analysis

One of the most common methods for synthesizing 1,4-benzoxazinones involves the reaction of 2-aminophenol with chloroacetyl chloride in refluxing methylisobutylketone (MIBK) in the presence of aqueous sodium bicarbonate. Another method involves the reaction of 2-aminophenols with α-bromo-γ-butyrolactone in N,N-dimethylformamide in the presence of potassium carbonate or sodium hydride at room temperature, followed by reduction.

Molecular Structure Analysis

The molecular structure of “2,3-dihydro-1,4-benzoxazin-3(4H)-one” consists of a benzene ring fused to an oxazine ring. The oxazine ring contains a nitrogen atom and an oxygen atom.

Future Directions

The future directions for research on “1-[2-(2,3-dihydro-4H-1,4-benzoxazin-4-yl)-2-oxoethyl]-4-(5-methylpyridin-2-yl)piperidin-4-ol” and related compounds could involve further exploration of their biological activities and mechanisms of action, as well as the development of new synthetic methods.